4-(4-Fluoro-benzyl)-piperidine-1-carboxylic acid tert-butyl ester
Cat. No. B3256787
Key on ui cas rn:
276872-81-2
M. Wt: 293.4 g/mol
InChI Key: GHMYVSNELKFYHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CCC(=Cc2ccc(F)cc2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][C:11](=[CH:14][c:15]2[cH:16][cH:17][c:18]([F:21])[cH:19][cH:20]2)[CH2:12][CH2:13]1.[C:24].[CH3:22][OH:23].[Pd:25]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([CH2:14][c:15]2[cH:16][cH:17][c:18]([F:21])[cH:19][cH:20]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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CC(C)(C)OC(=O)N1CCC(=Cc2ccc(F)cc2)CC1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)N1CCC(=Cc2ccc(F)cc2)CC1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
C
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[Pd]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CC(C)(C)OC(=O)N1CCC(Cc2ccc(F)cc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
